Cas no 40740-43-0 (methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 40740-43-0
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD13178586
• CID: 1017832
• PubChem ID: 21826248
• Update Time: 2025-06-08

methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-cyano-1-methyl-1H-Pyrrole-2-carboxylic acid methyl ester
• 1H-Pyrrole-2-carboxylicacid,4-cyano-1-methyl-,methylester(9CI)
• methyl 4-cyano-1-methylpyrrole-2-carboxylate
• Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate
• AKOS022060288
• 40740-43-0
• SB63156
• F96813
• EN300-252765
• Methyl4-cyano-1-methyl-1H-pyrrole-2-carboxylate
• Z1255459090
• MFCD13178586
• methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

• MDL： MFCD13178586
• Inchi： 1S/C8H8N2O2/c1-10-5-6(4-9)3-7(10)8(11)12-2/h3,5H,1-2H3
• InChI Key： HQBXXDPQBFVNEF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C#N)=CN1C)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55Ų

methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-Cyano-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 40740-43-0): An Overview of Its Properties, Applications, and Recent Research

Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 40740-43-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyano group, a methyl group, and a pyrrole ring. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is C₉H₉NO₂, and it has a molecular weight of approximately 167.17 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including the condensation of methyl cyanoacetate with 1-methylpyrrole-2-carbaldehyde. This synthesis method is widely used due to its efficiency and scalability in both laboratory and industrial settings.

One of the key properties of methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is its solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). This solubility makes it an ideal candidate for use in various chemical reactions and formulations. Additionally, the compound exhibits good thermal stability, which is crucial for maintaining its integrity during storage and handling.

In the realm of pharmaceutical research, methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers at the University of California have explored the use of this compound in the synthesis of antiviral agents, demonstrating its effectiveness in inhibiting viral replication in vitro.

The cyano group in methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate plays a crucial role in its biological activity. The presence of this functional group can enhance the compound's ability to interact with biological targets, such as enzymes and receptors. This property has been leveraged in the development of inhibitors for specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression.

Beyond its pharmaceutical applications, methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers at Stanford University have demonstrated that this compound can be used to improve the efficiency and stability of these devices by incorporating it into the active layers.

In terms of safety and handling, it is important to note that while methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The future outlook for methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As advancements in synthetic methods and analytical techniques continue to evolve, it is likely that we will see even more innovative uses for this molecule in various scientific disciplines.

In conclusion, methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 40740-43-0) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers and scientists working to develop new technologies and therapies. As research progresses, we can expect to see continued advancements in our understanding and utilization of this important molecule.